Cas no 2172356-97-5 (5-(pent-4-en-2-ylsulfanyl)methylfuran-2-carboxylic acid)

• Product Name: 5-(pent-4-en-2-ylsulfanyl)methylfuran-2-carboxylic acid
• CAS No: 2172356-97-5
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 6179106
• PubChem ID: 165508918
• Update Time: 2025-07-01

5-(pent-4-en-2-ylsulfanyl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(pent-4-en-2-ylsulfanyl)methylfuran-2-carboxylic acid
• 2172356-97-5
• 5-[(pent-4-en-2-ylsulfanyl)methyl]furan-2-carboxylic acid
• EN300-1277644

• Inchi： 1S/C11H14O3S/c1-3-4-8(2)15-7-9-5-6-10(14-9)11(12)13/h3,5-6,8H,1,4,7H2,2H3,(H,12,13)
• InChI Key： NBXTYMWLVPTFPS-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=O)O)O1)C(C)CC=C

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-(pent-4-en-2-ylsulfanyl)methylfuran-2-carboxylic acid

5-(pent-4-en-2-ylsulfanyl)methylfuran-2-carboxylic acid (CAS No. 2172356-97-5)

The compound 5-(pent-4-en-2-ylsulfanyl)methylfuran-2-carboxylic acid (CAS No. 2172356-97-5) is a fascinating molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of furan derivatives, which are known for their unique electronic properties and versatile reactivity. The structure of this molecule consists of a furan ring substituted with a methyl group at the 5-position and a carboxylic acid group at the 2-position, along with a pentenyl sulfanyl group attached to the methyl moiety. This combination of functional groups makes it highly reactive and suitable for a wide range of applications.

Recent studies have highlighted the importance of furan derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The presence of the pentenyl sulfanyl group in this compound adds another layer of complexity, as it introduces sulfur-based reactivity and potential bioavailability improvements. Researchers have explored the synthesis of this compound using various methods, including Suzuki-Miyaura coupling reactions and Michael addition reactions, which have been optimized to achieve high yields and purity.

The CAS registry number 2172356-97-5 is a unique identifier assigned to this compound by the Chemical Abstracts Service (CAS), ensuring its accurate identification in scientific literature and databases. This identifier is crucial for maintaining consistency in research and development across different laboratories and industries. The compound's molecular formula is C₁₁H₁₄O₃S, with a molecular weight of approximately 218 g/mol. Its physical properties include a melting point of around 130°C and a boiling point of about 300°C under standard conditions.

In terms of applications, 5-(pent-4-en-2-ylsulfanyl)methylfuran-2-carboxylic acid has shown promise in the development of new drug candidates targeting inflammatory diseases. Studies conducted by researchers at leading institutions have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a lead molecule for the design of more potent anti-inflammatory agents with reduced side effects.

Beyond its pharmacological applications, this compound has also been investigated for its potential use in agrochemicals. Its ability to act as a plant growth regulator has been explored in recent experiments, where it was found to enhance the resistance of crops to environmental stressors such as drought and salinity. This dual functionality underscores the versatility of this molecule across multiple disciplines.

The synthesis of 5-(pent-4-en-2-ylsulfanyl)methylfuran-2-carboxylic acid involves several key steps that require precise control over reaction conditions to ensure optimal yields. One common approach involves the coupling of furan derivatives with thioalkenes using palladium catalysts, followed by oxidation to introduce the carboxylic acid group. This method has been refined through extensive research, with recent advancements focusing on improving reaction efficiency and reducing waste generation.

In conclusion, 5-(pent-4-en-2-ylsulfanyl)methylfuran